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Compound of Interest

Compound Name:
Methyl 2-methyloxazole-5-

carboxylate

Cat. No.: B1486886 Get Quote

An In-depth Technical Guide to Methyl 2-methyloxazole-5-carboxylate (CAS 651059-70-0)

Executive Summary
Methyl 2-methyloxazole-5-carboxylate is a heterocyclic compound featuring a five-

membered oxazole ring. This structure is a privileged scaffold in medicinal chemistry, appearing

in numerous natural products and synthetic bioactive molecules. Possessing both a

nucleophilic nitrogen atom and an electrophilic ester functional group, this compound serves as

a versatile and valuable building block in organic synthesis. Its primary utility lies in its role as a

key intermediate for the construction of more complex molecular architectures, particularly in

the development of novel therapeutic agents and agrochemicals.[1][2] This guide provides a

comprehensive overview of its physicochemical properties, synthetic routes, chemical

reactivity, and safety protocols, tailored for researchers and professionals in the field of drug

discovery and chemical development.

Chemical Identity and Physicochemical Properties
The fundamental identity of a compound is established by its unique identifiers and physical

characteristics. These properties are critical for its handling, characterization, and application in

experimental settings.
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The molecule consists of an oxazole ring substituted with a methyl group at the 2-position and

a methyl carboxylate group at the 5-position.

Figure 1: Chemical structure of Methyl 2-methyloxazole-5-carboxylate.

Table 1: Chemical Identifiers and Key Properties

Property Value Source(s)

CAS Number 651059-70-0 [1][3]

IUPAC Name
methyl 2-methyl-1,3-oxazole-5-

carboxylate

Molecular Formula C₆H₇NO₃ [1][3]

Molecular Weight 141.13 g/mol [1]

Physical Form Solid (Off White) [1]

Purity ≥ 98-99% (Typical) [1]

Boiling Point 191.1 ± 13.0 °C (Predicted) [3][4]

Density 1.179 ± 0.06 g/cm³ (Predicted) [3][4]

| InChI Key | HCQUYIDTEHMXQS-UHFFFAOYSA-N | |

Synthesis and Manufacturing
While specific, detailed industrial synthesis routes for Methyl 2-methyloxazole-5-carboxylate
are proprietary, its structure lends itself to established methodologies for constructing 2,5-

disubstituted oxazole rings. The choice of pathway often depends on the availability of starting

materials and the desired scale of production.

General Synthetic Approaches
The synthesis of oxazoles is a well-documented area of heterocyclic chemistry. Key strategies

applicable to this target molecule include:
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[3+2] Cycloaddition Reactions: These methods are highly efficient for forming the five-

membered oxazole ring. A common approach involves the reaction of an isocyanide with an

acid chloride or a similar activated carbonyl species.[5] For instance, the reaction of methyl

isocyanoacetate with an appropriate precursor can yield the oxazole-5-carboxylate core.[6]

[7]

Van Leusen Oxazole Synthesis: This powerful one-pot reaction utilizes tosylmethyl

isocyanide (TosMIC) as a C2N1 synthon, which reacts with an aldehyde to form the oxazole

ring.[8] While not directly applicable for the 5-carboxylate, modifications of this reaction can

be employed.

Functional Group Interconversion: An alternative strategy involves synthesizing a related

oxazole derivative and then performing functional group manipulations. For example, one

could start with the corresponding 2-methyloxazole-5-carboxylic acid and perform an

esterification with methanol in the presence of an acid catalyst to yield the final product.[9]

Starting Materials

Core Reaction Product

Acyl Precursor
(e.g., Acid Chloride)

[3+2] Cycloaddition

Methyl Isocyanoacetate

Methyl 2-methyloxazole-5-carboxylate
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Figure 2: General workflow for oxazole synthesis via [3+2] cycloaddition.

Reactivity and Application as a Synthetic
Intermediate
The utility of Methyl 2-methyloxazole-5-carboxylate in drug discovery stems from the

reactivity of its functional groups, which serve as handles for further molecular elaboration.
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Key Reactive Sites
Methyl Ester: The ester group is the primary site for modification. It can undergo:

Hydrolysis: Treatment with aqueous base (e.g., LiOH, NaOH) or acid will hydrolyze the

ester to the corresponding carboxylic acid (2-methyloxazole-5-carboxylic acid).[9] This

acid is a crucial intermediate for forming amides via coupling reactions (e.g., with

EDC/HOBt or HATU) with various amines.

Amidation: Direct reaction with amines, sometimes at elevated temperatures, can form

amides, though hydrolysis followed by coupling is often more efficient.

Transesterification: Reaction with another alcohol under acidic or basic conditions can

exchange the methyl group for a different alkyl or aryl group.[9]

Oxazole Ring: The oxazole ring is aromatic and generally stable. However, it can participate

in certain reactions, such as electrophilic substitution, though it is less reactive than other

heterocycles like pyrrole or furan. The electron-withdrawing nature of the carboxylate group

at C5 deactivates the ring towards electrophilic attack.

This dual reactivity makes it a valuable precursor for creating libraries of compounds for

biological screening. For example, the oxazole core is found in DGAT-1 inhibitors for obesity

and diabetes, as well as tubulin polymerization inhibitors used as anticancer agents.[10][11]
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Figure 3: Role as a versatile synthetic intermediate.

Spectroscopic and Analytical Data
Full characterization relies on standard spectroscopic methods. While specific spectra for this

compound must be obtained from the supplier, the expected data can be predicted based on its

structure.[12][13]

¹H NMR: The proton NMR spectrum is expected to show three distinct signals:

A singlet around 2.5-2.7 ppm for the C2-methyl group protons.

A singlet around 3.8-4.0 ppm for the ester methyl group protons.

A singlet around 7.5-8.0 ppm for the single proton on the oxazole ring (H4).

¹³C NMR: The carbon NMR spectrum should reveal six signals corresponding to each unique

carbon atom: the two methyl carbons, the three distinct carbons of the oxazole ring, and the

carbonyl carbon of the ester.
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Mass Spectrometry (MS): The molecular ion peak (M+) would be observed at m/z 141.

Fragmentation patterns would likely involve the loss of the methoxy group (-OCH₃) or the

entire methoxycarbonyl group (-COOCH₃).

Safety, Handling, and Storage
Proper handling of any chemical reagent is paramount for laboratory safety. The information

below is derived from supplier safety data sheets.[14]

Table 2: Hazard and Safety Information

Category Information Source(s)

Signal Word Warning

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/eye protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, protective gloves (e.g.,

nitrile rubber), lab coat.

[14][15]

| Storage Conditions | Store in a cool, dry, well-ventilated area. Recommended storage is often

in a freezer to ensure long-term stability. | |

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://file.ambeed.com/static/upload/prosds/am/347/SDS-A346214.pdf
https://file.ambeed.com/static/upload/prosds/am/347/SDS-A346214.pdf
https://www.fishersci.ie/store/msds?partNumber=10473612&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1486886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of accidental exposure, it is crucial to consult the full Safety Data Sheet (SDS) and

seek medical attention.[14]

Conclusion
Methyl 2-methyloxazole-5-carboxylate, CAS 651059-70-0, is a strategically important

heterocyclic building block. Its well-defined structure, predictable reactivity, and the established

importance of the oxazole scaffold in bioactive compounds make it a valuable tool for medicinal

chemists and researchers in drug development. Through straightforward transformations,

primarily centered on its methyl ester functionality, it provides a reliable entry point for the

synthesis of diverse and complex molecules with potential therapeutic applications. Adherence

to standard safety protocols is essential when handling this compound to mitigate the risks of

skin, eye, and respiratory irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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